Cas no 932710-49-1 (Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate)
Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate Chemical and Physical Properties
Names and Identifiers
-
- JXKCBSKPWHNCFL-MUDRAGMJSA-N
- cis-4,10,13,16-Docosatetraenoic acid methyl ester
- 932710-49-1
- DTXSID601344877
- Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate
-
- Inchi: 1S/C23H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h7-8,10-11,13-14,19-20H,3-6,9,12,15-18,21-22H2,1-2H3
- InChI Key: JXKCBSKPWHNCFL-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CCC=CCCCCC=CCC=CCC=CCCCCC
Computed Properties
- Exact Mass: 346.287180451g/mol
- Monoisotopic Mass: 346.287180451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 17
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 26.3Ų
Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 20-2214-5-10mg |
Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate |
932710-49-1 | >98% | 10mg |
€345.00 | 2025-03-07 |
Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate
Exploring the Unique Properties and Applications of Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate (CAS No. 932710-49-1)
The compound Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate (CAS No. 932710-49-1) is a highly specialized fatty acid ester that has garnered significant attention in the fields of biochemistry, nutrition, and pharmaceutical research. This molecule, characterized by its four cis-configured double bonds at positions 4, 10, 13, and 16, is a derivative of docosatetraenoic acid, a lesser-known but biologically relevant polyunsaturated fatty acid (PUFA). Its unique structure and properties make it a subject of interest for researchers exploring lipid metabolism, inflammation modulation, and membrane fluidity dynamics.
One of the most intriguing aspects of Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate is its potential role in bioactive lipid research. Recent studies have highlighted the importance of PUFAs in cellular signaling pathways, particularly those involving inflammation and oxidative stress. The Z-configuration (cis) of its double bonds is critical for its biological activity, as it influences the molecule's three-dimensional shape and interaction with enzymes and receptors. This has led to growing interest in its potential applications in nutraceuticals and functional foods, where it could contribute to health benefits such as cardiovascular support and cognitive function enhancement.
In the context of lipidomics and metabolomics, Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate serves as a valuable reference standard. Its well-defined structure allows researchers to calibrate instruments and validate analytical methods for detecting similar PUFAs in complex biological samples. This is particularly relevant given the rising demand for precision medicine approaches, where understanding individual lipid profiles can inform personalized dietary and therapeutic interventions. The compound's stability as a methyl ester also makes it a practical choice for laboratory use, facilitating storage and handling compared to its free acid form.
The synthesis and production of Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate involve sophisticated organic chemistry techniques, often requiring selective hydrogenation and esterification steps to achieve the desired stereochemical purity. Manufacturers and suppliers must adhere to stringent quality control measures to ensure the compound's consistency, as even minor impurities can significantly impact research outcomes. This emphasis on purity aligns with broader trends in the life sciences industry, where reproducibility and data integrity are paramount.
Beyond the laboratory, there is increasing consumer interest in the health benefits of specialized fatty acids, driven by a growing body of research on the Mediterranean diet and other lipid-rich nutritional paradigms. While Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate is not yet a household name, its structural similarities to better-known PUFAs like EPA and DHA suggest potential avenues for future dietary supplement development. However, researchers caution that more clinical studies are needed to fully elucidate its bioavailability and physiological effects in humans.
From an industrial perspective, the compound's unique properties may also find applications in specialty chemicals and advanced materials. Its polyunsaturated structure could contribute to the development of novel biodegradable polymers or lipid-based drug delivery systems, areas that are gaining traction as sustainability becomes a priority across multiple sectors. The ability to fine-tune the physical characteristics of such materials by modifying fatty acid profiles opens up exciting possibilities for innovation.
As with many specialized biochemicals, the market for Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate is currently niche but growing. The compound's CAS registry number (932710-49-1) serves as a crucial identifier for researchers and procurement specialists navigating the complex landscape of chemical reagents. With increasing recognition of the importance of lipid diversity in health and disease, demand for well-characterized compounds like this is likely to rise, potentially driving further innovation in their production and application.
Looking ahead, the scientific community anticipates that compounds such as Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate will play an important role in advancing our understanding of lipid-mediated cellular processes. Its study contributes to broader efforts to map the lipidome - the complete set of lipids in an organism - which is increasingly recognized as being just as important as the genome or proteome for understanding biological systems. As analytical techniques continue to improve and become more accessible, we can expect to see more research illuminating the functions and potential applications of this and related molecules.
932710-49-1 (Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)